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Compound of Interest

Compound Name: Fijimycin C

Cat. No.: B1466044

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Fijimycin C is a novel depsipeptide of the etamycin class, isolated from the marine-derived
actinomycete, Streptomyces sp. strain CNS-575.[1][2][3] As a member of the streptogramin B
family of antibiotics, Fijimycin C is of interest for its potential activity against multidrug-resistant
Gram-positive pathogens.[1] Preliminary studies have demonstrated its in vitro efficacy against
clinically relevant strains of methicillin-resistant Staphylococcus aureus (MRSA).[1][2][3]

These application notes provide a summary of the known anti-MRSA activity of Fijimycin C, its
presumed mechanism of action, and detailed protocols for its experimental application in both
in vitro and in vivo infectious disease models. Given the early stage of research, protocols for
cytotoxicity and in vivo efficacy are presented as proposed methodologies to guide further
investigation.

Mechanism of Action

Fijimycin C belongs to the etamycin, or streptogramin B, class of antibiotics.[1] These
antibiotics are known to inhibit bacterial protein synthesis. The proposed mechanism involves
binding to the 50S ribosomal subunit, which can interfere with the peptidyl transferase reaction
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or inhibit the translocation of the nascent polypeptide chain, ultimately halting protein
production and leading to bacterial cell death.
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Pre-Infection

Preparation
Culture MRSA to

logarithmic phase

Prepare MRSA inoculum
(0.5 McFarland standard)

Prepare inoculum in saline
with 4% hog gastric mucin

Prepare serial dilutions
of Fijimycin C in a
96-well plate

Infection & Treatment

Experiment Administer MRSA inoculum
intraperitoneally (IP)
to mice

Inoculate wells with
MRSA suspension to final
conc. of 5x10"5 CFU/mL

Administer Fijimycin C
(or vehicle/control antibiotic)
at 1 and 6 hours post-infection

Incubate plate at 37°C
for 18-24 hours
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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